Cas no 88961-86-8 (Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-2-thienyl]-)

• Product Name: Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-2-thienyl]-
• CAS No: 88961-86-8
• MF: C₁₅H₁₆O₄S₂
• MW: 324.415142059326
• CID: 618086
• PubChem ID: 71320997
• Update Time: 2025-04-19

Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-2-thienyl]-
• 2-(5-acetylthiophen-2-yl)ethyl 4-methylbenzenesulfonate
• 2-(5-Acetylthiophen-2-yl)ethyl 4-methylbenzene-1-sulfonate
• 88961-86-8
• SCHEMBL4056460
• DTXSID20750858

• Inchi： 1S/C15H16O4S2/c1-11-3-6-14(7-4-11)21(17,18)19-10-9-13-5-8-15(20-13)12(2)16/h3-8H,9-10H2,1-2H3
• InChI Key： OFDKYMDSRWXFLE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1=CC=C(C(C)=O)S1

Computed Properties

• Exact Mass: 324.04900133g/mol
• Monoisotopic Mass: 324.04900133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.1Ų